Cas no 850567-50-9 (3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride)

• Product Name: 3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride
• CAS No: 850567-50-9
• MF: C₁₄H₂₁BClNO₄
• MW: 313.584843397141
• MDL: MFCD06659919
• CID: 719768
• PubChem ID: 44119626
• Update Time: 2024-10-26

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate hydrochloride
• (3-Amino-5-Methoxycarbonyl)Benzeneboronic Acid Pinacol Ester Hydrochloride
• 3-Amino-5-(methoxycarbonyl)benzeneboronic acid pinacol ester hydrochloride
• 3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, HCl
• Benzoic acid,3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester,hydrochlor...
• Benzoic acid,3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester,hydrochloride (1:1)
• OR5553
• METHYL 3-AMINO-5-BORONOBENZOATE, PINACOL ESTER, HCL
• 3-Amino-5-(methoxycarbonyl)benzeneboronic acid pinacol ester hydrochloride 95%
• 3-Amino-5-methoxycarbonylphenylboronic acid,pinacol
• 3-Amino-5-(methoxycarbonyl)benzeneboronicacidpinacolesterhydrochloride95%
• 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester hydrochloride
• PS-9679
• CS-0174309
• 3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester hydrochloride
• methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate;hydrochloride
• DB-017961
• 850567-50-9
• DTXSID60657332
• AKOS016001494
• AB26636
• Methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate--hydrogen chloride (1/1)
• Methyl3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoatehydrochloride
• E84443
• MFCD06659919
• 3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride

• MDL： MFCD06659919
• Inchi： 1S/C14H20BNO4.ClH/c1-13(2)14(3,4)20-15(19-13)10-6-9(12(17)18-5)7-11(16)8-10;/h6-8H,16H2,1-5H3;1H
• InChI Key： XFBMZLLETVIICU-UHFFFAOYSA-N
• SMILES： B1(C2=CC(N)=CC(C(OC)=O)=C2)OC(C)(C)C(C)(C)O1.Cl

Computed Properties

• Exact Mass: 313.12500
• Monoisotopic Mass: 313.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2

Experimental Properties

• Melting Point: 125-127
• Boiling Point: 458.2°C at 760 mmHg
• Flash Point: 230.9°C
• PSA: 70.78000
• LogP: 2.73780

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters